Cas no 64277-94-7 (Octanoic acid, 2-methyl-4-oxo-, ethyl ester)

• Product Name: Octanoic acid, 2-methyl-4-oxo-, ethyl ester
• CAS No: 64277-94-7
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1681275
• Update Time: 2024-09-03

Octanoic acid, 2-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-methyl-4-oxo-, ethyl ester

• Inchi： 1S/C11H20O3/c1-4-6-7-10(12)8-9(3)11(13)14-5-2/h9H,4-8H2,1-3H3
• InChI Key： JTKBBUZRLOCRAI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)CC(=O)CCCC

Computed Properties

• Exact Mass: 200.1413

Experimental Properties

• Density: 0.948±0.06 g/cm3(Predicted)
• Boiling Point: 271.4±13.0 °C(Predicted)
• PSA: 43.37